Cas no 869493-79-8 (1-fluoro-2-methyl-4-(2-methylprop-2-enyl)benzene)

1-fluoro-2-methyl-4-(2-methylprop-2-enyl)benzene structure
869493-79-8 structure
Product Name:1-fluoro-2-methyl-4-(2-methylprop-2-enyl)benzene
CAS No:869493-79-8
MF:C11H13F
MW:164.219326734543
MDL:MFCD07775007
CID:869812
PubChem ID:24721742
Update Time:2025-08-04

1-fluoro-2-methyl-4-(2-methylprop-2-enyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-fluoro-2-methyl-4-(2-methylprop-2-enyl)benzene
    • 3-(4-Fluoro-3-methylphenyl)-2-methyl-1-propene
    • 3-(4-Fluoro-3-methylphenyl)-2-methylprop-1-ene
    • 869493-79-8
    • MFCD07775007
    • 2-Fluoro-5-(2-methylallyl)toluene
    • 1-fluoro-2-methyl-4-(2-methylprop-2-en-1-yl)benzene
    • CS-0358173
    • 1-Fluoro-2-methyl-4-(2-methylallyl)benzene
    • DTXSID90641128
    • AKOS016016744
    • MDL: MFCD07775007
    • Inchi: 1S/C11H13F/c1-8(2)6-10-4-5-11(12)9(3)7-10/h4-5,7H,1,6H2,2-3H3
    • InChI Key: AVSKWYXUVSMHQH-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C)CC(=C)C

Computed Properties

  • Exact Mass: 164.100128577g/mol
  • Monoisotopic Mass: 164.100128577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0Ų

1-fluoro-2-methyl-4-(2-methylprop-2-enyl)benzene Pricemore >>

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